Cas no 121553-35-3 (4-Pyrimidinecarboxaldehyde, 6-cyclopropyl-2-(phenylamino)-)

• Product Name: 4-Pyrimidinecarboxaldehyde, 6-cyclopropyl-2-(phenylamino)-
• CAS No: 121553-35-3
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 1213014
• PubChem ID: 19392540
• Update Time: 2025-04-20

4-Pyrimidinecarboxaldehyde, 6-cyclopropyl-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde, 6-cyclopropyl-2-(phenylamino)-
• 2-anilino-6-cyclopropylpyrimidine-4-carbaldehyde
• 4-pyrimidinecarbaldehyde,6-cyclopropyl-2-(phenylamino)-
• 121553-35-3
• SCHEMBL8961597
• 6-cyclopropyl-2-(phenylamino)pyrimidine-4-carbaldehyde
• DTXSID50598649

• Inchi： 1S/C14H13N3O/c18-9-12-8-13(10-6-7-10)17-14(16-12)15-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H,15,16,17)
• InChI Key： MXPSCGSBENHTFF-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C2CC2)=NC(NC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 239.10599
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88